Cas no 2248197-84-2 ((2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol)

• Product Name: (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol
• CAS No: 2248197-84-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6529673
• PubChem ID: 137941251
• Update Time: 2025-05-25

(2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506762
• (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol
• 2248197-84-2

• Inchi： 1S/C11H16O2/c1-8-6-10(13-3)4-5-11(8)9(2)7-12/h4-6,9,12H,7H2,1-3H3/t9-/m0/s1
• InChI Key： ZANCASBONDVBOO-VIFPVBQESA-N
• SMILES： OC[C@H](C)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol

(2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol: A Comprehensive Overview

The compound with CAS No. 2248197-84-2, commonly referred to as (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol, is a fascinating molecule with a rich structural complexity and diverse applications. This chiral alcohol has garnered significant attention in both academic and industrial research due to its unique properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and fine chemicals. In this article, we will delve into the structural features, chemical properties, synthesis methods, and recent advancements in the application of this compound.

Structural Analysis and Key Features

The molecular structure of (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol is characterized by a chiral center at the second carbon atom of the propanol backbone. The substituents attached to this carbon include a hydroxyl group (-OH), a methyl group (-CH3), and a substituted phenyl ring. The phenyl ring is further substituted with a methoxy group (-OCH3) at the para position and a methyl group at the ortho position relative to the point of attachment. This arrangement imparts the molecule with significant steric hindrance and electronic effects, which are crucial for its reactivity and selectivity in various chemical reactions.

Chemical Properties and Reactivity

Due to the presence of the hydroxyl group, (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol exhibits typical alcohol reactivity. It can undergo various nucleophilic substitutions, oxidations, and reductions depending on the reaction conditions. The steric hindrance around the chiral center influences the reaction pathway, making it an ideal substrate for enantioselective reactions. Recent studies have highlighted its utility as a chiral building block in asymmetric synthesis, particularly in the construction of complex natural product analogs.

Synthesis Methods

The synthesis of (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol involves multiple steps, often starting from readily available aromatic precursors. One common approach involves Friedel-Crafts alkylation followed by oxidation to introduce the hydroxyl group. Alternatively, asymmetric catalysis methods have been employed to achieve high enantiomeric excess (ee) in one pot. These methods not only ensure high yields but also provide excellent control over stereochemistry, making them highly desirable for large-scale production.

Applications in Pharmaceuticals and Beyond

The compound has found applications in the pharmaceutical industry as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. Its chiral nature makes it particularly valuable in developing enantiomerically pure drug candidates with improved efficacy and reduced side effects. Recent research has also explored its potential as a ligand in metal-catalyzed cross-coupling reactions, further expanding its utility in organic synthesis.

Environmental Considerations and Safety

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that (2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments requires careful handling during manufacturing processes to minimize ecological risks. Regulatory compliance ensures that its production and use align with global safety standards.

Conclusion

(2R)-2-(4-Methoxy-2-methylphenyl)propan-1-ol stands out as a versatile compound with immense potential across multiple industries. Its unique structural features, coupled with advancements in synthetic methodologies, continue to drive innovation in both academic research and industrial applications. As new discoveries emerge, this compound is poised to play an even greater role in shaping future developments in organic chemistry.